Ethyl 6-((6-methylbenzo[d]thiazol-2-yl)carbamoyl)picolinate

• IUPAC Name: ethyl 6-[(6-methyl-1,3-benzothiazol-2-yl)carbamoyl]pyridine-2-carboxylate
• InChI: InChI=1S/C17H15N3O3S/c1-3-23-16(22)13-6-4-5-12(18-13)15(21)20-17-19-11-8-7-10(2)9-14(11)24-17/h4-9H,3H2,1-2H3,(H,19,20,21)
• InChI Key: WDFNWCOVLJKZHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC(=N1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

Ethyl 6-((6-methylbenzo[d]thiazol-2-yl)carbamoyl)picolinate is a chemical compound that is part of a class of compounds known as benzothiazoles. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. This specific compound has been mentioned in the context of chemical synthesis.

Synthesis Analysis

The synthesis of similar compounds involves the coupling of substituted 2-amino benzothiazoles with other compounds. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar benzothiazole compounds has been analyzed using techniques such as single-crystal X-ray diffraction (XRD), differential scanning calorimetry, and luminescence spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar benzothiazole compounds have been studied. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by treating the intermediate compounds with 1-(2-chloro ethyl) piperidine hydrochloride.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar benzothiazole compounds have been analyzed. For instance, the fluorescence of a 2-((2-(benzo[d]thiazol-2-yl)phenyl)carbamoyl)benzoic acid luminophore was found to be caused by the existence of its three structural forms.

Mechanism of Action

The mechanism of action of similar benzothiazole compounds has been studied in the context of their antibacterial activity. The compounds were found to display potent antibacterial activity against both Gram-negative and Gram-positive bacteria.

Future Directions

The future directions for research on similar benzothiazole compounds could involve further exploration of their antibacterial activity, as well as their potential applications in other areas such as anti-inflammatory and anticonvulsant therapies.